Cas no 18006-56-9 (1-phenyl-3-(2-phenylethyl)urea)

• Product Name: 1-phenyl-3-(2-phenylethyl)urea
• CAS No: 18006-56-9
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD00020636
• CID: 881512
• Update Time: 2025-06-08

1-phenyl-3-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(2-phenylethyl)urea
• N-PHENYL((2-PHENYLETHYL)AMINO)FORMAMIDE
• 1-(2'-phenylethyl)-3-phenylurea
• 1-phenethyl-3-phenylurea
• 1-phenethyl-3-phenyl-urea
• AC1L3YR0
• AC1Q5NGU
• AC1Q5P4C
• F3150-4641
• N-(2-phenylethyl)N'-phenylurea
• N-phenethyl-N'-phenyl-urea
• N-phenyl-N'-(2-phenylethyl)urea
• NSC131953
• urea, n-phenyl-n'-(2-phenylethyl)-
• AURORA 264

• MDL： MFCD00020636
• Inchi： 1S/C15H16N2O/c18-15(17-14-9-5-2-6-10-14)16-12-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H2,16,17,18)
• InChI Key： IAJCQLOENFFYTI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.152
• Boiling Point: 381.8°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.619
• PSA: 41.13
• LogP: 3.51470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-phenyl-3-(2-phenylethyl)urea

1-Phenyl-3-(2-Phenylethyl)urea (CAS No. 18006-56-9): A Comprehensive Overview

1-Phenyl-3-(2-phenylethyl)urea, also known by its CAS number 18006-56-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a urea moiety flanked by a phenyl and a 2-phenylethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 1-Phenyl-3-(2-phenylethyl)urea is C₁₃H₁₄N₂O, and its molecular weight is approximately 214.26 g/mol. The compound is typically synthesized through the reaction of phenyl isocyanate with 2-phenylethylamine, a process that has been well-documented in the literature. The resulting product is a white crystalline solid with a melting point ranging from 78 to 80°C.

In recent years, the study of 1-Phenyl-3-(2-phenylethyl)urea has expanded beyond its basic chemical properties to include its potential therapeutic applications. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs), particularly the cannabinoid receptor type 2 (CB2). Studies have shown that 1-Phenyl-3-(2-phenylethyl)urea exhibits selective binding to CB2 receptors, which are involved in modulating immune responses and inflammatory processes. This property makes it a promising candidate for the development of novel anti-inflammatory and immunomodulatory drugs.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological effects of 1-Phenyl-3-(2-phenylethyl)urea on CB2 receptor activation. The researchers found that the compound effectively activated CB2 receptors in vitro, leading to reduced cytokine production and decreased inflammation in cellular models. These findings suggest that 1-Phenyl-3-(2-phenylethyl)urea could be developed into a therapeutic agent for treating conditions such as rheumatoid arthritis and multiple sclerosis.

Beyond its potential as a CB2 receptor agonist, 1-Phenyl-3-(2-phenylethyl)urea has also been investigated for its anti-cancer properties. Research conducted at the National Cancer Institute demonstrated that the compound exhibits cytotoxic effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways. These preliminary results indicate that 1-Phenyl-3-(2-phenylethyl)urea may have potential as an adjunct therapy in cancer treatment.

The safety profile of 1-Phenyl-3-(2-phenylethyl)urea has also been evaluated in preclinical studies. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In addition to its therapeutic applications, 1-Phenyl-3-(2-phenylethyl)urea has found utility in analytical chemistry and materials science. Its unique structural features make it suitable for use as a chiral resolving agent in chromatographic separations and as a building block for the synthesis of more complex molecules. These applications highlight the compound's versatility and broad range of potential uses.

The ongoing research into 1-Phenyl-3-(2-phenylethyl)urea underscores its significance in both academic and industrial settings. As new findings continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of receptor biology and drug discovery. Whether as a therapeutic agent or a tool for scientific inquiry, CAS No. 18006-56-9 remains an intriguing subject of study with promising future prospects.